Cas no 108149-60-6 (3-tert-butyl 4-methyl (4S)-2,2-dimethyl-1,3-oxazolidine-3,4-dicarboxylate)

• Product Name: 3-tert-butyl 4-methyl (4S)-2,2-dimethyl-1,3-oxazolidine-3,4-dicarboxylate
• CAS No: 108149-60-6
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• MDL: MFCD00192279
• CID: 189182
• Update Time: 2025-04-19

3-tert-butyl 4-methyl (4S)-2,2-dimethyl-1,3-oxazolidine-3,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-(-)-3-tert-Butoxycarbonyl-4-methoxycarbonyl-2,2-dimethyl-1,3-oxazolidine
• Methyl (S)-(-)-3-Boc-2,2-dimethyl-4-oxazolidinecarboxylate
• 3-(1,1-Dimethylethyl) 4-methyl (S)-2,2-dimethyl-3,4-oxazolidinedicarboxylate
• 3,4-Oxazolidinedicarboxylicacid, 2,2-dimethyl-, 3-(1,1-dimethylethyl) 4-methyl ester, (4S)-
• 3-O-tert-butyl 4-O-methyl (4S)-2,2-dimethyl-1,3-oxazolidine-3,4-dicarboxylate
• Methyl-(S)-3-(tert-butoxycarbonyl)-2,2-dimethyl-4-oxazolidinecarboxylate
• (S)-2,2-dimethyl-oxazolidine-3,4-dicarboxylic acid 3-tert-butyl ester 4-methyl ester
• (S)-N-Boc-2,2-dimethyloxazolindine-4-carboxylic acid methyl ester
• 3-(1,1-dimethylethyl)
• Garner's ester
• Methyl (4S)-3-tert-butoxycarbonyl-2,2-dimethyl-1,3-oxazolidine-4-carboxylate
• methyl (S)-(-)-3-(tert-butoxycarbonyl)-2,2-dimethyl-4-oxazolidinecarboxylate
• Methyl(4S)-3-(tert-bu
• N-tert-butoxycarbonyl 4(S)-(1'-methoxycarbonyl)-2,2-dimethyl-1,3-oxazolidine
• (S)-(-)-3-Boc-4-methoxycarbonyl-2,2-dimethyl-1,3-oxazolidine
• Methyl (S)-(-)-3-tert-Butoxycarbonyl-2,2-dimethyl-4-oxazolidinecarboxylate
• Methyl (S)-3-(tert-butoxycarbonyl)-2,2-dimethyl-4-oxazolidinecarboxylate
• (S)-(-)-3-tert-Butoxycarbonyl-4-methoxycarbonyl-
• Methyl (S)-N-Boc-2,2-diMethyloxazolidine-4-carboxylate
• BOC-2,2-DIMETHYLOXAZOLIDINE-4-CARBOXYLIC ACID METHYL ESTER
• methyl (tert-butoxycarbonyl)dimethyloxazolidinecarboxylate
• TERT-BUTYL METHYL (4S)-2,2-DIMETHYLOXAZOLIDINE-3,4-DICARBOXYLATE
• (S)-3-Boc-2,2-dimethyl-oxazolidine-4-carboxylicacid methyl ester
• 3-(1,1-DiMethylethyl) 4-Methyl(S)-2,2-diMethyl-3,4-oxazolidinedi
• (S)-3-tert-butyl 4-methyl 2,2-dimethyloxazolidine-3,4-dicarboxylate
• 3-tert-butyl 4-methyl (4S)-2,2-dimethyl-1,3-oxazolidine-3,4-dicarboxylate
• (S)-3-Boc-2,2-Dimethyl-oxazolidine-4-carboxylic acid methyl ester
• 3-O-tert-b
• ZNBUXTFASG

• MDL： MFCD00192279
• Inchi： 1S/C12H21NO5/c1-11(2,3)18-10(15)13-8(9(14)16-6)7-17-12(13,4)5/h8H,7H2,1-6H3/t8-/m0/s1
• InChI Key： ZNBUXTFASGDVCL-QMMMGPOBSA-N
• SMILES： O1C[C@@H](C(=O)OC)N(C(=O)OC(C)(C)C)C1(C)C

Computed Properties

• Exact Mass: 259.14200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 65.099

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Density: 1.082 g/mL at 25 °C(lit.)
• Boiling Point: 101-102 °C/2 mmHg(lit.)
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Refractive Index: n20/D 1.443(lit.)
• PSA: 65.07000
• LogP: 1.46930
• Optical Activity: [α]20/D −55°, c = 1.3 in chloroform
• Solubility: Not determined

3-tert-butyl 4-methyl (4S)-2,2-dimethyl-1,3-oxazolidine-3,4-dicarboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26-36
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives